Cas no 31170-22-6 (4(3H)-Pyrimidinone,2-(2-propen-1-ylthio)-)

• Product name: 4(3H)-Pyrimidinone,2-(2-propen-1-ylthio)-
• CAS No: 31170-22-6
• MF: C₇H₈N₂OS
• Molecular Weight: 168.21622
• CID: 317731
• PubChem ID: 295848

4(3H)-Pyrimidinone,2-(2-propen-1-ylthio)- Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-(2-propen-1-ylthio)-
• 2-prop-2-enylsulfanyl-1H-pyrimidin-6-one
• 2-(allylsulfanyl)-4(3H)-pyrimidinone
• 2-allylsulfanyl-3H-pyrimidin-4-one
• 2-allylthio-4(3H)-pyrimidinone
• 2-allylthio-4(3H)-pyrimidone
• 2-Allylthio-4-pyrimidon
• 2-Allylthiouracil
• AC1L6P27
• AC1Q795E
• AI-204
• NSC165462
• SureCN1110848
• SureCN1110850
• SureCN8194267
• HMS2530B20
• CHEMBL1718671
• DTXSID20304335
• 2-ALLYLSULFANYL-PYRIMIDIN-4-OL
• 31170-22-6
• AKOS024343297
• SCHEMBL1110848
• NSC-165462
• SCHEMBL8194267
• MLS000705060
• AI-204/31716046
• SMR000230982
• 2-allylthiopyrimidin-4(3h)-one

• Inchi： InChI=1S/C7H8N2OS/c1-2-5-11-7-8-4-3-6(10)9-7/h2-4H,1,5H2,(H,8,9,10)
• InChIKey： IXYYEODNJXCPPT-UHFFFAOYSA-N
• SMILES： C(SC1NC(=O)C=CN=1)C=C

Computed Properties

• 精确分子量: 168.03584
• 同位素质量: 168.036
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 11
• 可旋转化学键数量: 3
• 复杂度: 233
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 66.8Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.22
• Boiling Point: °Cat760mmHg
• 闪点: °C
• Refractive Index: 1.599
• PSA: 41.46
• LogP: 1.04800